![molecular formula C15H13BrN2O2 B6215864 5-{[(5-bromo-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide CAS No. 2731744-96-8](/img/no-structure.png)
5-{[(5-bromo-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide
Overview
Description
5-{[(5-bromo-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide, or 5-B2HMB, is a synthetic organic compound that has been studied for its potential applications in a variety of research fields. It is a derivative of the chemical 5-aminobenzamide and is structurally similar to the neurotransmitter serotonin. 5-B2HMB has been studied for its potential uses in drug design, as a synthetic intermediate, and in biochemical and physiological research.
Scientific Research Applications
5-B2HMB has been studied for its potential applications in a variety of scientific research fields. It has been used in drug design, as a synthetic intermediate, and in biochemical and physiological research. In drug design, 5-B2HMB has been studied for its potential to inhibit the activity of enzymes involved in the metabolism of drugs. In biochemical and physiological research, 5-B2HMB has been studied for its potential to modulate the activity of neurotransmitters in the brain, such as serotonin and dopamine. 5-B2HMB has also been studied for its potential to act as an antioxidant, as well as for its potential to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 5-B2HMB is not fully understood. However, it is believed to act by binding to certain enzymes involved in the metabolism of drugs, as well as to certain neurotransmitters in the brain. It is also believed to act by inhibiting the growth of cancer cells, as well as by acting as an antioxidant.
Biochemical and Physiological Effects
5-B2HMB has been studied for its potential to modulate the activity of neurotransmitters in the brain, such as serotonin and dopamine. It has also been studied for its potential to act as an antioxidant, as well as for its potential to inhibit the growth of cancer cells. In addition, 5-B2HMB has been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 5-B2HMB in laboratory experiments include its low cost, its high solubility in a variety of solvents, and its low toxicity. The disadvantages of using 5-B2HMB in laboratory experiments include its instability in the presence of light and heat, as well as its potential to cause skin irritation.
Future Directions
The potential future directions for 5-B2HMB include further research into its potential applications in drug design, as a synthetic intermediate, and in biochemical and physiological research. In addition, further research into its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for laboratory experiments is needed. Finally, further research into its potential to act as an antioxidant and to inhibit the growth of cancer cells is needed.
Synthesis Methods
5-B2HMB can be synthesized through a variety of methods, such as the Williamson ether synthesis, the Mitsunobu reaction, and the Ullmann reaction. The most common method is the Williamson ether synthesis, which involves the reaction of an alkyl halide and an alcohol in the presence of a strong base. The reaction of 5-bromo-2-hydroxyphenylmethyleneamino-2-methylbenzamide with sodium hydroxide in methanol produces 5-B2HMB. The Mitsunobu reaction involves the reaction of an alcohol and an organophosphorus compound, such as triphenylphosphine, in the presence of a strong base. The Ullmann reaction involves the reaction of an aromatic halide, such as 5-bromo-2-hydroxybenzaldehyde, and an amine in the presence of a strong base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-{[(5-bromo-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide' involves the reaction of 5-bromo-2-hydroxybenzaldehyde with 2-methylaniline in the presence of a catalyst to form the intermediate Schiff base, which is then reduced to the final product using a reducing agent.", "Starting Materials": [ "5-bromo-2-hydroxybenzaldehyde", "2-methylaniline", "Catalyst", "Reducing agent" ], "Reaction": [ "Step 1: 5-bromo-2-hydroxybenzaldehyde and 2-methylaniline are mixed together in the presence of a catalyst, such as acetic acid or sulfuric acid.", "Step 2: The mixture is heated under reflux for several hours to form the intermediate Schiff base, which is a yellow solid.", "Step 3: The Schiff base is then reduced using a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the final product, 5-{[(5-bromo-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide, which is a white solid.", "Step 4: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2731744-96-8 |
Molecular Formula |
C15H13BrN2O2 |
Molecular Weight |
333.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
